Cas no 69526-90-5 (1,4-Benzenedicarboxylicacid, 2-formyl-)

• Product Name: 1,4-Benzenedicarboxylicacid, 2-formyl-
• CAS No: 69526-90-5
• MF: C₉H₆O₅
• MW: 194.140943050385
• CID: 500578
• PubChem ID: 18513304
• Update Time: 2025-06-08

1,4-Benzenedicarboxylicacid, 2-formyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 2-formyl-
• Terephthalicacid, formyl- (6CI)
• 2-Formyl-1,4-benzenedicarboxylic acid
• 2-formylterephthalic acid
• DTXSID80594316
• SCHEMBL1302677
• A836529
• 2-formylterephthalicacid
• 2-formylbenzene-1,4-dicarboxylic acid
• 69526-90-5
• F73310
• 2-Formyl terephthalic acid

• Inchi： 1S/C9H6O5/c10-4-6-3-5(8(11)12)1-2-7(6)9(13)14/h1-4H,(H,11,12)(H,13,14)
• InChI Key： KKFCDLZHSHTRSE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(=O)O)=CC=1C=O)=O

Computed Properties

• Exact Mass: 194.02148
• Monoisotopic Mass: 194.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 91.67

Additional information on 1,4-Benzenedicarboxylicacid, 2-formyl-

Comprehensive Analysis of 1,4-Benzenedicarboxylic acid, 2-formyl- (CAS No. 69526-90-5): Properties, Applications, and Industry Trends

1,4-Benzenedicarboxylic acid, 2-formyl- (CAS No. 69526-90-5), a specialized aromatic dicarboxylic acid derivative, has garnered significant attention in fine chemical synthesis and material science. This compound, characterized by its unique formyl-substituted benzene ring, serves as a versatile building block for advanced polymers, pharmaceutical intermediates, and functional materials. With the growing demand for high-performance polymers and sustainable chemistry solutions, researchers are increasingly exploring its potential in circular economy applications.

The molecular structure of 2-formyl-1,4-benzenedicarboxylic acid features both carboxyl and aldehyde functional groups, enabling diverse chemical modifications. This bifunctionality makes it valuable for creating cross-linked polymer networks and metal-organic frameworks (MOFs), particularly in energy storage applications that align with current green technology trends. Recent studies highlight its role in developing biodegradable polyesters, addressing the global push toward eco-friendly materials.

In pharmaceutical applications, CAS 69526-90-5 serves as a precursor for active pharmaceutical ingredients (APIs) with improved bioavailability. Its structural features facilitate the synthesis of targeted drug delivery systems, a hot topic in precision medicine research. The compound's thermal stability (decomposition point >300°C) makes it suitable for high-temperature material processing, meeting industry demands for heat-resistant coatings and electronic encapsulation materials.

Manufacturing processes for 1,4-Benzenedicarboxylic acid, 2-formyl- have evolved to incorporate catalytic oxidation methods that reduce environmental impact. Current production innovations focus on atom-efficient synthesis and waste minimization, responding to the chemical industry's sustainability metrics. Analytical characterization typically involves HPLC purity testing (≥98%) and FTIR spectral verification, ensuring compliance with quality control standards for specialty chemicals.

Market trends indicate rising demand for this compound in advanced battery materials and photovoltaic applications, particularly in developing next-generation energy storage systems. Its derivatives show promise in organic electronics, contributing to the evolution of flexible displays and wearable technology components. Regulatory compliance follows REACH certification guidelines, with proper handling requiring standard laboratory safety protocols for carboxylic acid compounds.

Future research directions explore the compound's potential in biobased chemical production and CO2 capture technologies. As industries prioritize carbon-neutral solutions, 2-formylterephthalic acid derivatives may play a role in carbon sequestration materials. The scientific community continues to investigate its structure-property relationships through computational chemistry modeling, accelerating discovery in smart material design applications.

Quality specifications for commercial CAS 69526-90-5 typically include: white crystalline powder appearance, solubility in polar aprotic solvents (DMSO, DMF), and moisture content <0.5% by Karl Fischer titration. Storage recommendations emphasize protection from UV degradation in amber glass containers at controlled temperatures (2-8°C), maintaining stability for long-term research applications.